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Compound of Interest

Compound Name: Isocarlinoside

Cat. No.: B15592479 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development

professionals on the current state of knowledge surrounding Isocarlinoside. While interest in

flavonoid C-glycosides for therapeutic applications is growing, this specific compound remains

largely unexplored in scientific literature, presenting both a challenge and an opportunity for

novel research.

Core Compound Identification
A summary of the fundamental physicochemical properties of Isocarlinoside is presented

below.

Property Value Citation

CAS Number 83151-90-0 [1][2][3][4]

Molecular Formula C₂₆H₂₈O₁₅ [2]

Average Molecular Weight 580.4915 g/mol [1]

Monoisotopic Molecular

Weight
580.142820226 g/mol [1]

Class Flavonoid 8-C-glycoside [1][4]
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Biological Activity and Experimental Data
Current scientific literature on the specific biological activities of Isocarlinoside is exceptionally

limited. To date, only a single study has reported a specific biological effect.

Antifeedant Activity
Isocarlinoside was identified as one of eight compounds isolated from Indian barnyard millet

(Echinochloa frumentacea). In this study, the combination of these eight compounds, including

Isocarlinoside, demonstrated high antifeeding activity against the brown planthopper

(Nilaparvata lugens). However, the activity of Isocarlinoside in isolation was not reported.

Due to the preliminary nature of this finding, detailed experimental protocols for the isolation

and specific bioassay of Isocarlinoside are not available in the public domain. The study

focused on the activity of the combined extract rather than the individual constituents.

The Broader Context: Potential Activities of
Flavonoid C-Glycosides
Given the scarcity of data on Isocarlinoside, it is pertinent to consider the well-documented

biological activities of the broader class of flavonoid C-glycosides. These compounds are

known to exhibit a range of pharmacological effects, which may suggest potential avenues for

future investigation of Isocarlinoside. These activities include:

Antioxidant Activity[1]

Anticancer and Antitumor Activity[1]

Hepatoprotective Activity[1]

Anti-inflammatory Activity[1]

Anti-diabetes Activity[1]

Antiviral Activity[1]

Antibacterial and Antifungal Activity[1]
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It is crucial to emphasize that these are general activities of the flavonoid C-glycoside class and

have not been specifically demonstrated for Isocarlinoside.

Future Directions and Research Opportunities
The lack of comprehensive data on Isocarlinoside presents a clear opportunity for original

research. Key areas for future investigation include:

Isolation and Purification: Development of robust protocols for the isolation of pure

Isocarlinoside from natural sources, such as Lespedeza bicolor Turcz.

In Vitro Bioassays: Screening of pure Isocarlinoside across a range of assays to elucidate

its potential antioxidant, anti-inflammatory, anticancer, and antimicrobial properties.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies to determine the underlying mechanism of action and any associated

signaling pathways would be warranted.

Logical Workflow for Future Isocarlinoside
Research
The following diagram outlines a logical workflow for future research endeavors aimed at

characterizing the bioactivity of Isocarlinoside.

Phase 1: Compound Acquisition and Initial Screening
Phase 2: In-depth Biological Evaluation Phase 3: Preclinical Development

Isolation & Purification
of Isocarlinoside

Purity & Structural
Confirmation (NMR, MS)

Yields Pure Compound
Broad In Vitro

Bioactivity Screening

Confirmed Structure
Identification of

'Hit' Activity
Identifies Potential

Dose-Response &
Potency Studies

If Activity Detected Mechanism of Action
Studies

Quantifies Effect Signaling Pathway
Elucidation

Reveals How it Works In Vivo Efficacy &
Toxicology Studies

Guides Further Study

Click to download full resolution via product page

A proposed workflow for the systematic investigation of Isocarlinoside's biological properties.

Conclusion
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Isocarlinoside is a flavonoid C-glycoside with a known chemical structure but a virtually

uncharacterized biological profile. This technical guide consolidates the limited available data

and highlights the significant knowledge gaps that need to be addressed. For researchers and

drug development professionals, Isocarlinoside represents an untapped area of natural

product chemistry with the potential for new discoveries. The path forward requires

fundamental research to uncover its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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